Cas no 2024466-12-2 (5-(5-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(5-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2024466-12-2
• MF: C₉H₅ClN₂O₃
• MW: 224.60060095787
• CID: 5905361
• PubChem ID: 165712999
• Update Time: 2025-10-30

5-(5-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid
• 2024466-12-2
• EN300-1994043

• Inchi： 1S/C9H5ClN2O3/c10-5-1-2-7(11-3-5)8-6(9(13)14)4-12-15-8/h1-4H,(H,13,14)
• InChI Key： XLVPAAZXGLKSEK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1=C(C(=O)O)C=NO1

Computed Properties

• Exact Mass: 223.9988697g/mol
• Monoisotopic Mass: 223.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-(5-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid

5-(5-Chloropyridin-2-yl)-1,2-oxazole-4-carboxylic Acid (CAS No. 2024466-12-2): A Comprehensive Overview

5-(5-Chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2024466-12-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-(5-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid make it a promising candidate for various drug discovery programs.

The chemical structure of 5-(5-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid consists of a pyridine ring substituted with a chlorine atom at the 5-position and an oxazole ring linked to the pyridine ring through a carbon-carbon bond. The carboxylic acid group attached to the oxazole ring adds to its chemical versatility and reactivity. This combination of functional groups imparts unique properties to the molecule, making it an interesting target for both synthetic and biological studies.

Recent research has highlighted the potential of 5-(5-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid in various therapeutic areas. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-(5-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid effectively inhibited the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival.

In addition to its anti-cancer properties, 5-(5-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid has also shown promise as an anti-inflammatory agent. Research conducted at the University of California, Los Angeles (UCLA) found that this compound significantly reduced inflammation in animal models by modulating key inflammatory mediators such as cytokines and chemokines. These findings suggest that 5-(5-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

The synthetic route for preparing 5-(5-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid has been well-documented in the literature. A typical synthesis involves the reaction of 5-chloro-pyridine with an appropriate oxazoline precursor, followed by oxidation to form the carboxylic acid group. This multi-step process allows for high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

The physicochemical properties of 5-(5-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid, such as its solubility, stability, and melting point, have been extensively characterized. These properties are crucial for understanding its behavior in biological systems and optimizing its formulation for drug delivery. For example, its good solubility in polar solvents facilitates its use in aqueous solutions, which is beneficial for both in vitro and in vivo studies.

Clinical trials involving 5-(5-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support further investigation into its potential as a novel therapeutic agent.

In conclusion, 5-(5-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2024466-12-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for drug discovery programs aimed at developing new treatments for cancer and inflammatory diseases. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential.